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Compound of Interest

Compound Name: Agroclavine(1+)
Cat. No.: B1248903
Get Quote
\ J

This guide provides an in-depth analysis of the spectroscopic data for the protonated form of
Agroclavine, denoted as Agroclavine(1+). It is intended for researchers, scientists, and
professionals in drug development who are engaged in the characterization and analysis of
ergot alkaloids. This document summarizes key quantitative spectroscopic data, outlines
detailed experimental protocols, and presents visual diagrams of analytical workflows and
fragmentation pathways to facilitate a comprehensive understanding of the molecule's
structural features.

Spectroscopic Data Summary

The spectroscopic properties of Agroclavine(1+) are crucial for its identification and structural
elucidation. The quantitative data obtained from various analytical techniques are summarized
below.

Table 1: UV-Vis Spectroscopic Data for Agroclavine(1+)
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Molar
Spectroscopic  Wavelength o .
. Absorptivity Assignment Reference
Technique (Amax)
(€)
UV Absorption 225 nm 4.47 TI-TT* transition [1]
UV Absorption 284 nm 3.88 TI-TT* transition [1]
UV Absorption 293 nm 3.81 TI-TT* transition [1]
Table 2: Mass Spectrometry Data for Agroclavine(1+)
lon m/z Description Reference
Protonated molecular
[M+H]* 239 _ [1]
ion
Base peak, key
Fragment lon 223 ) o [1]
diagnostic ion
Significant fragment
Fragment lon 197 [1]

ion

Table 3: *H NMR Spectroscopic Data for Agroclavine (Neutral Form, in CDCls)

Note: Data for the protonated form (Agroclavine(1+)) will show distinct shifts, particularly for

protons near the protonated nitrogen atom.[1]

. Chemical Shift (6 o Coupling
Position Multiplicity
ppm) Constants (J Hz)
1 7.98 S -
2 6.89 S -
4a 2.80 t 13.0
4 3.34 dd -
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Detailed Spectroscopic Interpretation

2.1. Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV spectrum of Agroclavine(1+) is characterized by three main absorption maxima at 225
nm, 284 nm, and 293 nm.[1] These absorptions are attributed to 1t-1t* electronic transitions
within the conjugated indole system of the ergoline nucleus.[1] The position and intensity of
these bands are highly characteristic of the ergoline chromophore and are valuable for initial
identification and quantification.

2.2. Mass Spectrometry (MS)

Electrospray ionization (ESI) in positive ion mode is the preferred method for analyzing
Agroclavine due to the basic nature of its nitrogen atoms, which are readily protonated.[1] The
mass spectrum of Agroclavine(1+) shows the protonated molecular ion [M+H]* at an m/z of
239.[1] The fragmentation pattern is a key diagnostic tool. The base peak is observed at m/z
223, which is a significant indicator for structural identification.[1] Another characteristic
fragment ion appears at m/z 197.[1] The fragmentation pathways of ergot alkaloids are well-
documented and can be used to differentiate between various members of this class.[2]

2.3. Nuclear Magnetic Resonance (*H NMR) Spectroscopy

The *H NMR spectrum of Agroclavine provides detailed information about its rigid tetracyclic
structure.[1] In the neutral form, the aromatic protons on the indole ring (H-1 and H-2) appear
as singlets at approximately 7.98 and 6.89 ppm, respectively.[1] The methylene protons exhibit
more complex splitting patterns due to geminal and vicinal coupling.[1] For the protonated form,
Agroclavine(1+), significant changes in chemical shifts are expected for the protons located
near the protonated nitrogen atom (N-6).[1]

Experimental Protocols

3.1. Liquid Chromatography-Mass Spectrometry (LC-MS)

A common method for the analysis of Agroclavine involves High-Performance Liquid
Chromatography (HPLC) coupled with a Quadrupole Time-of-Flight (QTOF) mass
spectrometer.
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e Sample Preparation: Samples are dissolved in chromatographic grade methanol (MeOH).
e Chromatography:
o System: AGILENT 1200 HPLC/6520 QTOF MS system.[3]

o Column: C18 analytical column (e.g., Ultimate XB-C18, 100 x 2.1 mm, 3 um particle size).
[3]

o Mobile Phase: A linear gradient of acetonitrile (MeCN) and water (both containing 0.1%
formic acid). A typical gradient runs from 10-100% MeCN over 12 minutes.[3]

o Flow Rate: 0.3 mL/min.[3]
o Injection Volume: 1.0 pL.[3]
e Mass Spectrometry:
o lonization Mode: Electrospray lonization (ESI) in positive ion mode.[3]

o Analysis: Full scan mode to detect the [M+H]* ion, followed by tandem MS (MS/MS)
experiments to obtain fragmentation patterns. Collision-Induced Dissociation (CID) is used
to generate fragment ions.[2][4]

3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR experiments are essential for unambiguous structure elucidation.

 Instrumentation: A high-field NMR spectrometer, such as a Bruker Avance 111 600 MHz
spectrometer, is typically used.[5]

o Sample Preparation: The sample is dissolved in a deuterated solvent, such as deuterated
chloroform (CDCIs) or deuterated dimethyl sulfoxide (DMSO-ds).[1][6] For the protonated
species, an acidic solvent or the maleate salt dissolved in D20 can be used.[6]

o Experiments:

o 1D NMR: Standard *H and 3C NMR spectra are acquired.
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o 2D NMR: A suite of 2D experiments is necessary for complete assignment, including:
= COSY (Correlation Spectroscopy) to establish H-'H spin systems.[5]

» HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their
directly attached carbons.[5]

» HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range *H-13C
correlations, which is crucial for assigning quaternary carbons and piecing together the
molecular framework.[5]

» NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame
Overhauser Effect Spectroscopy) to determine the stereochemistry through spatial
proximities of protons.[5]

o Referencing: Chemical shifts are referenced to the residual solvent signal or an internal
standard like tetramethylsilane (TMS).[7]

3.3. UV-Vis Spectroscopy
This technique is often used for quantification and initial characterization.
e Instrumentation: A standard double-beam UV-Vis spectrophotometer.

o Sample Preparation: The sample is dissolved in a suitable solvent that does not absorb in
the region of interest, such as ethanol or methanol.

e Procedure: The absorbance of the sample is measured across a range of wavelengths
(typically 200-400 nm) to identify the absorption maxima (Amax).

Visualizations

The following diagrams illustrate the analytical workflow for Agroclavine(1+) characterization
and its mass spectrometric fragmentation pathway.
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Figure 1: General Analytical Workflow for Agroclavine(1+) Characterization
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Figure 2: Proposed MS/MS Fragmentation Pathway for Agroclavine(1+)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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